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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluorobenzaldehyde

Cat. No.: B028382

Essential Safety and Handling Guide for 2,3,5,6-
Tetrafluorobenzaldehyde

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,3,5,6-
Tetrafluorobenzaldehyde. Adherence to these protocols is essential for ensuring a safe
laboratory environment.

Chemical Identifier:

e Name: 2,3,5,6-Tetrafluorobenzaldehyde
o CAS Number: 19842-76-3

e Molecular Formula: C7H2F4O

Hazard Summary: 2,3,5,6-Tetrafluorobenzaldehyde is a combustible liquid that can cause
skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this chemical. The minimum
required PPE is outlined below.
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PPE Category

Specification

Rationale

Eye and Face

Chemical safety goggles. A
face shield should be worn in
situations with a higher risk of

splashing.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact which

can cause irritation.[1]

Respiratory

Use in a well-ventilated area or
with local exhaust ventilation.
For higher-risk exposures, a
respirator with a type ABEK
(EN14387) filter is
recommended.

Protects against inhalation of
vapors which may cause

respiratory irritation.[1]

Body

A laboratory coat must be worn
and fully buttoned. For tasks
with a higher risk of significant
exposure, consider a chemical-

resistant apron or coveralls.[3]

Protects against accidental
spills and contamination of

personal clothing.

Operational Plan: Step-by-Step Handling Protocol

1

2

. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.

Verify that all required PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood.

Keep the chemical away from heat, sparks, and open flames as it is a combustible liquid.[1]

. During Use:

Avoid contact with skin, eyes, and clothing.[3]
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Do not eat, drink, or smoke in the handling area.[3]

Dispense the liquid carefully to avoid splashing and the generation of aerosols.

Keep the container tightly closed when not in use.[1]

3. After Handling:

Wash hands and any exposed skin thoroughly with soap and water.[3]

Clean the work area and any equipment used.

Decontaminate or dispose of used PPE according to institutional guidelines.
Disposal Plan

Chemical waste must be managed in accordance with institutional and regulatory guidelines.
1. Waste Collection:

o Collect waste 2,3,5,6-Tetrafluorobenzaldehyde and any contaminated materials in a
designated, compatible, and properly labeled waste container.

e The waste container must be kept securely closed except when adding waste.[3]
2. Storage:

» Store the waste container in a designated satellite accumulation area within the laboratory,
away from incompatible materials.

» The storage area should be cool and well-ventilated.[1]
3. Disposal:
» Dispose of the contents and container through an approved waste disposal plant.[1]

e Do not dispose of this chemical down the drain.
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» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup by a licensed professional waste disposal service.

Quantitative Data Summary

Property Value

Boiling Point 178 °C (lit.)

Density 1.525 g/mL at 25 °C (lit.)
Flash Point 74 °C (165.2 °F) - closed cup
Refractive Index n20/D 1.469 (lit.)

GHS Hazard Statements H315, H319, H335

Experimental Workflow
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Handling and Disposal Workflow for 2,3,5,6-Tetrafluorobenzaldehyde
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Caption: Workflow for handling and disposing of 2,3,5,6-Tetrafluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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